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Compound of Interest

Compound Name: NNC-0640

Cat. No.: B1679352

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing NNC-0640 in radioligand binding
assays to characterize its interaction with the human glucagon receptor (GCGR) and the
glucagon-like peptide-1 receptor (GLP-1R). NNC-0640 is a potent negative allosteric modulator
(NAM) of both receptors, making it a valuable tool for studying their pharmacology and for the
development of novel therapeutics for metabolic diseases.

Introduction

NNC-0640 is a small molecule that binds to an allosteric site on the external surface of the
transmembrane domain of the glucagon and GLP-1 receptors.[1][2] As a negative allosteric
modulator, it decreases the affinity and/or efficacy of orthosteric ligands, such as glucagon and
GLP-1. Radioligand binding assays are a fundamental technique to quantify the affinity of
ligands for their receptors. This document outlines the procedures for performing competitive
binding assays to determine the binding affinity (Ki) of NNC-0640 for GCGR and GLP-1R.

Data Presentation

The following tables summarize the quantitative data for NNC-0640 and other relevant ligands
for the glucagon and GLP-1 receptors.

Table 1: Binding Affinity of NNC-0640 for Human Glucagon Receptor (GCGR)
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Compound Parameter Value Receptor Source

Recombinant human

NNC-0640 pKi 7.4
GCGR

Recombinant human
GCGR

NNC-0640 IC50 69.2 nM

Table 2: Binding Affinities of Various Ligands for Human GLP-1 Receptor (GLP-1R)

Compound Parameter Value
GLP-1 (7-36) IC50 1.18 nM
Exendin-4 IC50 1.3 nM
Semaglutide IC50 1.13 uM
Tirzepatide IC50 645 nM
Retatrutide IC50 720 nM
Danuglipron IC50 2540 nM

Signaling Pathways

NNC-0640 modulates the signaling of both the glucagon and GLP-1 receptors, which are Class
B G protein-coupled receptors (GPCRSs). The primary signaling pathway for both receptors
involves the activation of the Gs alpha subunit (Gas), which stimulates adenylyl cyclase (AC) to
produce cyclic AMP (CAMP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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